![B1578390 LY2780301](/img/no-structure.png)
LY2780301
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
LY2780301 is an orally bioavailable inhibitor of the serine/threonine protein kinase Akt (protein kinase B) with potential antineoplastic activity. Akt inhibitor this compound binds to and inhibits the activity of Akt, which may result in inhibition of the PI3K/Akt signaling pathway, thereby leading to inhibition of cell proliferation and the induction of apoptosis in tumor cells. Activation of the PI3K/Akt signaling pathway is frequently associated with tumorigenesis and dysregulated PI3K/Akt signaling may contribute to tumor resistance to a variety of antineoplastic agents.
Scientific Research Applications
1. Cancer Treatment Applications
Phase I Trials in Advanced Cancer
LY2780301, as a dual p70 S6 kinase and Akt inhibitor, was evaluated in phase I trials for determining the recommended phase II dose for patients with advanced cancer. The study focused on safety, pharmacokinetics, and pharmacodynamics, suggesting a dose of 500 mg QD for future studies (Azaro et al., 2015).
Combination with Gemcitabine in Cancer Patients
Another study investigated the combination of this compound with gemcitabine in patients with advanced/metastatic solid tumors, particularly those with molecular alterations of the PI3K/AKT/mTOR pathway. This study aimed to identify the maximum tolerated dose and evaluate safety, pharmacokinetics, and antitumor activity, showing encouraging results (Angevin et al., 2017).
Pharmacokinetic Drug-Drug Interaction Study
A phase Ib dose escalation study investigated the pharmacokinetic drug-drug interaction of this compound in combination with weekly paclitaxel. This study explored the interaction between these drugs in women with HER2- locally advanced or metastatic breast cancer (Rezai et al., 2016).
First-in-Human Study in Refractory Solid Tumors
this compound was also studied in a first-in-human phase I trial in patients with refractory solid tumors. This study reported on safety, pharmacokinetics, pharmacodynamics, and anti-tumor activity, finding that this compound was well tolerated at all dose levels tested (Calvo et al., 2012).
Properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LY2780301; LY-2780301; LY 2780301 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.